Cas no 2171741-00-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-4-carboxylic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-4-carboxylic acid
• CAS No: 2171741-00-5
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6246284
• PubChem ID: 165516809
• Update Time: 2025-05-20

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-4-carboxylic acid
• EN300-1517802
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyridine-4-carboxylic acid
• 2171741-00-5

• Inchi： 1S/C27H27N3O5/c1-2-7-24(25(31)29-15-18-14-17(26(32)33)12-13-28-18)30-27(34)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-14,23-24H,2,7,15-16H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： RMZATYUWKBTRRN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=C(C(=O)O)C=CN=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-4-carboxylic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-4-carboxylic acid (CAS: 2171741-00-5)

In recent years, the compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-4-carboxylic acid (CAS: 2171741-00-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyridine-4-carboxylic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural integrity and confirm its chemical identity. Researchers have also explored its reactivity and stability under different conditions, providing valuable insights into its handling and storage requirements.

One of the key applications of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-4-carboxylic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for the stepwise assembly of peptide chains. Recent advancements in SPPS methodologies have leveraged this compound to improve the efficiency and scalability of peptide production, particularly for therapeutic peptides and peptidomimetics.

In addition to its utility in peptide synthesis, this compound has been investigated for its potential in drug discovery and development. Its pyridine-4-carboxylic acid moiety can serve as a pharmacophore or a linker in the design of novel bioactive molecules. Recent studies have demonstrated its incorporation into small-molecule inhibitors and probes targeting specific enzymes and receptors, highlighting its versatility in medicinal chemistry.

Furthermore, the biocompatibility and biodegradability of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-4-carboxylic acid have been evaluated in preclinical studies. These investigations have revealed its potential as a component in drug delivery systems, where it can facilitate the targeted release of therapeutic agents. The compound's ability to form stable conjugates with biomolecules has also been exploited in the development of diagnostic tools and imaging agents.

Despite these promising findings, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research aims to overcome these hurdles by developing more efficient synthetic routes and exploring novel applications in biotechnology and nanotechnology.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-4-carboxylic acid (CAS: 2171741-00-5) represents a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in peptide synthesis, drug discovery, and drug delivery underscore its importance in advancing the field. Continued research and development efforts are expected to further elucidate its potential and expand its utility in therapeutic and diagnostic applications.